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Compound of Interest

Compound Name: 15(S)-Fluprostenol

Cat. No.: B1660220

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of 15(S)-Fluprostenol, a prostaglandin F2a analog, in a laboratory setting.[1][2]
Adherence to these guidelines is critical for minimizing risks and complying with regulatory
standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 15(S)-Fluprostenol with
appropriate personal protective equipment (PPE). While a specific Safety Data Sheet (SDS) for
15(S)-Fluprostenol was not identified, data from related prostaglandin analogs, such as
Fluprostenol, indicate potential hazards.[3]

Recommended Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat is required to protect from splashes.

» Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,
use a respirator.[4]
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Quantitative Data Summary

The following table summarizes key information for 15(S)-Fluprostenol and its isopropyl ester.

This data is essential for understanding the compound's properties for safe handling and

storage.
Property 15(S)-Fluprostenol 5L5(S)-Fluprostenol
isopropyl ester
Molecular Formula C23H20F306 C26H35F306
Formula Weight 474.5 500.6
Storage Temperature -20°C -20°C
Solubility (Ethanol) Soluble 30 mg/mi
CAS Number 54276-24-3 1420791-14-5

Primary Hazard Class

Based on related compounds,
may be considered a
hazardous substance requiring
special disposal

considerations.

Based on related compounds,
may be considered a
hazardous substance requiring
special disposal

considerations.[3][5]

Step-by-Step Disposal Protocol for Laboratory

Settings

The disposal of 15(S)-Fluprostenol must comply with federal, state, and local regulations for

pharmaceutical and hazardous waste.[6][7] The following protocol outlines the necessary steps

for its proper disposal in a research or drug development environment.

1. Waste ldentification and Segregation:

« ldentify all waste containing 15(S)-Fluprostenol, including pure compound, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment.

e Segregate this waste from non-hazardous and other types of chemical waste.
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. Waste Collection and Containment:

Collect all 15(S)-Fluprostenol waste in a designated, leak-proof, and clearly labeled
hazardous waste container.

The container must be kept closed at all times except when adding waste.[8]

Ensure the label includes "Hazardous Waste," the name of the chemical (15(S)-
Fluprostenol), and the associated hazards (e.g., "Toxic").

. Storage in a Satellite Accumulation Area (SAA):

Store the waste container in a designated Chemical Waste Satellite Accumulation Area
(CWSAA).[8]

The SAA should be at or near the point of generation and under the control of the laboratory
personnel.

. Prohibition of Sewering:

Do not dispose of 15(S)-Fluprostenol down the drain. The U.S. Environmental Protection
Agency (EPA) has banned the sewering of hazardous waste pharmaceuticals.[7][9]

. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

Waste will be transported to a permitted treatment, storage, and disposal facility (TSDF),
where it will likely be incinerated.[7]

. Training and Documentation:

Ensure all personnel handling 15(S)-Fluprostenol are trained on these disposal procedures
and the associated hazards.[7]

Maintain accurate records of the waste generated and its disposal.
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Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 15(S)-Fluprostenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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